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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and
geological sources of the element bismuth. A silvery-white metal with a pinkish tint, bismuth is
increasingly recognized for its unique properties and applications, from pharmaceuticals to
lead-free solders. Understanding its natural distribution and the geological processes that
concentrate it is crucial for ensuring a stable supply chain and for discovering new potential
applications.

Natural Abundance of Bismuth

Bismuth is a relatively rare element, with its abundance in the Earth's crust being comparable
to that of silver.[1][2] Its concentration varies significantly depending on the geological
environment.

Abundance in the Earth's Crust

The reported abundance of bismuth in the Earth's crust ranges from 8 to 180 parts per billion
(ppb).[3] Another source estimates the average concentration in the Earth's crust to be around
0.2 parts per million (ppm).[4][5] The average abundance in the upper continental crust is
estimated to be about 0.23 milligrams per kilogram (mg/kg).[6] Shales and granites typically
have higher concentrations, averaging 0.20-0.25 mg/kg, while mafic rocks (0.01 mg/kg),
sandstone (0.05 mg/kg), and limestone (0.1 mg/kg) have lower concentrations.[6] Bismuth is
about twice as abundant as gold.[7][8]
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Environment Reported Abundance
Earth's Crust 8 - 180 ppb[3]

Earth's Crust (average) ~0.2 ppm[4][5]

Upper Continental Crust (average) ~0.23 mg/kg[6]

Shale and Granite ~0.20 - 0.25 mg/kg[6]
Mafic Rocks ~0.01 mg/kg[6]
Sandstone ~0.05 mg/kg[6]
Limestone ~0.1 mg/kg[6]

Abundance in Marine Environments

Bismuth is also present in seawater, albeit at extremely low concentrations. The concentration
of dissolved bismuth in the open ocean is reported to be in the range of <0.015 to 0.24
picomolar (pM), which is equivalent to approximately 50 picograms per liter (pg/L).[9] In the
Yellow Sea and East China Sea, the concentration of dissolved bismuth was found to be in the
range of 0-0.029 micrograms per liter (ug/L) at the surface and 0.001-0.189 ug/L at the bottom.
[10]

Marine Environment Bismuth Concentration

Open Ocean (dissolved) <0.015 - 0.24 pM (~50 pg/L)[9]

Yellow Sea & East China Sea (surface,
. 0 - 0.029 pug/L[10]
dissolved)

Yellow Sea & East China Sea (bottom,
) 0.001 - 0.189 ug/L[10]
dissolved)

Atmospheric Abundance

While bismuth can be transported through the atmosphere, specific quantitative data on its
ambient atmospheric concentration is not readily available in the reviewed literature.[11]
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Geological Sources and Major Minerals

Bismuth is primarily obtained as a by-product of the mining and refining of other metals,
particularly lead, copper, tin, tungsten, and gold.[12][13][14][15] It is rarely found in
concentrations high enough to be the primary product of a mine.[7][16] The Tasna mine in
Bolivia is a notable exception, being one of the few mines where bismuth is the primary
commodity.[7][17]

The most important mineral sources of bismuth are:

o Bismuthinite (Bi2Ss): A sulfide mineral that is a primary ore of bismuth.[7][12]

» Bismite (Bi2Os): An oxide mineral, often formed from the alteration of bismuthinite.[7][12]
« Native Bismuth: Bismuth can also be found in its elemental form in nature.[3]

Other bismuth-containing minerals include bismutite ((BiO)2COs) and various sulfosalts.[7][18]

Global Production and Reserves

The world's bismuth resources are closely tied to the reserves of the metals with which it is
associated. China holds the largest reserves of bismuth, accounting for a significant portion of
the global total.[7] Other countries with notable bismuth resources include Bolivia and Mexico.

[7]

Global production of bismuth is dominated by a few key countries.

Country Production (Metric Tons) - 2023
China 14,000[19]

Laos 2,000[19]

Mexico 539 (2016 data)[19]

Note: Production data can fluctuate annually.

Co-occurrence with Other Metals
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Bismuth's geological behavior leads to its frequent association with a variety of other valuable
metals. This co-occurrence is a critical factor in its extraction and supply chain.

e Lead (Pb): Bismuth is a common impurity in lead ores and is often recovered during the
lead refining process.[3][12]

o Copper (Cu): Bismuth is also found in some copper deposits and is extracted as a by-
product of copper smelting.[14]

e Tungsten (W): In China, a significant portion of bismuth production is a by-product of
tungsten mining.[17]

» Tin (Sn): Bismuth is often associated with tin ores.[4][14]
e Gold (Au): Bismuth can be found in association with gold deposits.[13]

 Silver (Ag): There is often a positive correlation between silver and bismuth in ore deposits.
[20]

Logical Flow of Bismuth Sourcing
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Caption: Logical workflow of bismuth from geological sources to refined metal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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